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Compound of Interest

Compound Name:
4-Fluoro-3-

morpholinobenzaldehyde

CAS No.: 1197193-13-7

Cat. No.: B1440996

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 4-Fluoro-3-
morpholinobenzaldehyde, a key intermediate in pharmaceutical and materials science

research. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed exploration of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) characteristics. The guide emphasizes the rationale

behind spectroscopic interpretations and provides robust experimental protocols.

Introduction
4-Fluoro-3-morpholinobenzaldehyde is a substituted aromatic aldehyde with significant

potential in organic synthesis. Its unique electronic and structural features, arising from the

interplay between the electron-withdrawing fluorine atom and the electron-donating morpholine

group, make a thorough spectroscopic characterization essential for its application and for

quality control in its synthesis. This guide will dissect the ¹H NMR, ¹³C NMR, IR, and MS data,

providing a foundational understanding of its molecular architecture and behavior.
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To facilitate the discussion of the spectroscopic data, the following atom numbering scheme will

be used for 4-Fluoro-3-morpholinobenzaldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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